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Compound of Interest

Compound Name: Sisamine

Cat. No.: B1228274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of sesamin's performance in clinical trials against

placebo and other alternatives, supported by experimental data. It aims to offer a

comprehensive overview for researchers, scientists, and drug development professionals

interested in the therapeutic potential of this lignan derived from sesame seeds.

Data Presentation: Quantitative Comparison of
Sesamin's Efficacy
The following tables summarize the quantitative data from meta-analyses and individual

randomized controlled trials (RCTs) investigating the effects of sesamin on various health

markers.

Table 1: Effects of Sesamin on Lipid Profile
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Study
(Year)

Participant
Population

Intervention
Group
(Sesamin)

Control
Group

Duration

Key
Findings
(Compared
to Control)

Meta-

Analysis (Sun

et al., 2022)

[1][2]

7 trials, 212

participants

Varied

dosages
Placebo Varied

Total

Cholesterol

(TC):

Significant

reduction

(WMD:

-10.893

mg/dL, 95%

CI: -19.745 to

-2.041,

p=0.016)

LDL-c:

Significant

reduction

(WMD:

-8.429 mg/dL,

95% CI:

-16.086 to

-0.771,

p=0.031)

HDL-c & TG:

No significant

effect

Hirata et al.

(1996)

21

hypercholest

erolemic men

32.4 mg/day

sesamin +

9.9 mg/day α-

tocopherol

Placebo + 9.9

mg/day α-

tocopherol

8 weeks

TC:

Significant

reduction

LDL-c:

Significant

reduction
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Mohammads

hahi et al.

(2017)

Patients with

Type 2

Diabetes

200 mg/day

sesamin
Placebo 8 weeks

TC, LDL-c,

TG:

Significant

reduction

WMD: Weighted Mean Difference; CI: Confidence Interval; TC: Total Cholesterol; LDL-c: Low-

Density Lipoprotein cholesterol; HDL-c: High-Density Lipoprotein cholesterol; TG: Triglycerides.

Table 2: Effects of Sesamin on Blood Pressure
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Study
(Year)

Participant
Population

Intervention
Group
(Sesamin)

Control
Group

Duration

Key
Findings
(Compared
to Control)

Meta-

Analysis (Sun

et al., 2022)

[1][2]

7 trials, 212

participants

Varied

dosages
Placebo Varied

Systolic

Blood

Pressure

(SBP):

Significant

reduction

(WMD:

-3.662

mmHg, 95%

CI: -6.220 to

-1.105,

p=0.005)

Diastolic

Blood

Pressure

(DBP): No

significant

effect

Study in 2011

(as cited in

Healthline)[3]

People with

high blood

pressure

2.5

grams/day

powdered

black sesame

seeds

Placebo 1 month

SBP: 6%

decrease

compared to

placebo

WMD: Weighted Mean Difference; CI: Confidence Interval; SBP: Systolic Blood Pressure; DBP:

Diastolic Blood Pressure.

Table 3: Effects of Sesamin on Inflammatory Markers
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Study
(Year)

Participant
Population

Intervention
Group
(Sesamin)

Control
Group

Duration

Key
Findings
(Compared
to Control)

Meta-

Analysis

(Ghadiri et

al., 2021)

7 RCTs, 310

participants

Varied

(sesame oil,

seeds,

sesamin

capsules)

Placebo 4-8 weeks

Interleukin-6

(IL-6):

Significant

reduction

(WMD -0.90;

95% CI

(-1.71, -0.09))

C-reactive

protein (CRP)

& Tumor

necrosis

factor-α

(TNF-α): No

significant

effect overall,

but reduction

seen in

subgroups

using

sesamin

capsules.

Helli et al.

(2019)

44 women

with

Rheumatoid

Arthritis

200 mg/day

sesamin

supplement

Placebo 6 weeks

hs-CRP, TNF-

α, COX-2:

Significant

decrease

Hyaluronidas

e, MMP-3:

Significant

decrease
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WMD: Weighted Mean Difference; CI: Confidence Interval; RCTs: Randomized Controlled

Trials; hs-CRP: high-sensitivity C-reactive protein; TNF-α: Tumor necrosis factor-alpha; COX-2:

Cyclooxygenase-2; MMP-3: Matrix metalloproteinase-3.

Experimental Protocols
Detailed methodologies for key clinical trials are outlined below to provide a comprehensive

understanding of the experimental conditions.

Helli et al. (2019): Sesamin in Rheumatoid Arthritis
Study Design: A randomized, triple-blind, placebo-controlled clinical trial.

Participants: 44 women diagnosed with rheumatoid arthritis were randomly assigned to an

intervention group or a control group.

Intervention: The intervention group received 200 mg of a sesamin supplement daily for 6

weeks.

Control: The control group received a matching placebo for 6 weeks.

Data Collection: Serum levels of various proteolytic enzymes (hyaluronidase, aggrecanase,

and matrix metalloproteinases-3) and inflammatory biomarkers (hs-CRP, IL-1β, IL-6, TNF-α,

and cyclooxygenase-2) were measured at the beginning and end of the study using the

enzyme-linked immunosorbent assay (ELISA) method. Clinical indices such as the number

of tender joints and pain severity were also assessed.

Meta-Analysis of Sesamin on Obesity, Blood Pressure,
and Lipid Profile (Sun et al., 2022)[1][2]

Study Design: A systematic review and meta-analysis of randomized controlled trials.

Inclusion Criteria: The analysis included seven trials with a total of 212 participants that

assessed the impact of sesamin on obesity, blood pressure, and lipid profile.

Data Synthesis: Data from five databases (PubMed, Cochrane Library, EMBASE, Web of

Science, and Scopus) were electronically searched from their inception to July 2021. The
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primary outcomes were presented as weighted mean differences (WMD) with standard

deviations (SD).

Signaling Pathways and Mechanisms of Action
Sesamin exerts its health benefits by modulating various signaling pathways involved in

inflammation and oxidative stress. The following diagrams illustrate the key mechanisms of

action.

Caption: Sesamin's anti-inflammatory effect via inhibition of the NF-κB signaling pathway.

Caption: Sesamin's antioxidant effect through the activation of the Nrf2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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